4-iodo-3-nitro-5-(trifluoromethyl)-1H-pyrazole

• IUPAC Name: 4-iodo-5-nitro-3-(trifluoromethyl)-1H-pyrazole
• InChI: InChI=1S/C4HF3IN3O2/c5-4(6,7)2-1(8)3(10-9-2)11(12)13/h(H,9,10)
• InChI Key: VWMNGTOHCFWJJB-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(NN=C1C(F)(F)F)[N+](=O)[O-])I
• Molecular Formula: C4HF3IN3O2
• DSSTOX Substance ID: DTXSID501236182
• Molecular Weight: 306.97 g/mol
• CAS RN: 1354703-44-8

Description

4-iodo-3-nitro-5-(trifluoromethyl)-1H-pyrazole is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively due to its unique properties and potential applications in various fields.

Scientific Research Applications

Synthesis and Functionalization

• Synthesis of Pyrazoles

  4-iodo-3-nitro-5-(trifluoromethyl)-1H-pyrazole serves as a key intermediate in the synthesis of a wide range of pyrazole derivatives. Its iodine substituent makes it a valuable precursor for further functionalization. For instance, its use in the synthesis of various 4-substituted-3, 5-bis(2-pyridyl)-1H-pyrazoles under mild conditions showcases its reactivity and utility in producing compounds with potential pharmacological applications (Zhang et al., 2006).

• Regioselective C-H Activation

  The chemical structure of this compound facilitates regioselective C-H activation. This property is utilized in developing methods for the guided, transition-metal-catalyzed arylation of pyrazoles, expanding the toolbox for modifying the pyrazole scaffold, a core structure in many pharmacologically relevant compounds (Iaroshenko et al., 2014).

Building Blocks for Research

• Preparation of Iodinated Pyrazoles: Research focusing on the synthesis of 4- and 5-iodinated pyrazole derivatives highlights the role of this compound as a crucial building block. These iodinated derivatives are instrumental in generating new chemical entities, especially in fields like CropScience and oncology, where the pyrazole nucleus is frequently encountered (Guillou et al., 2011).

Energetic Materials

• Energetic Salts Synthesis: The study of energetic salts, which include derivatives of this compound, demonstrates its potential in creating compounds with high density and good oxygen balance. These characteristics are crucial for applications in energetic materials, offering insights into the design and synthesis of new materials with desirable detonation properties (Xue et al., 2007).